Cas no 60234-66-4 (5-Hydroxyimino-5-(3-pyridyl)butanoic Acid Ethyl Ester)

• Product Name: 5-Hydroxyimino-5-(3-pyridyl)butanoic Acid Ethyl Ester
• CAS No: 60234-66-4
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 951464
• PubChem ID: 57369776
• Update Time: 2025-06-14

5-Hydroxyimino-5-(3-pyridyl)butanoic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxyimino-5-(3-pyridyl)butanoic Acid Ethyl Ester
• ethyl 4-hydroxyimino-4-pyridin-3-ylbutanoate
• 60234-66-4

• Inchi： 1S/C11H14N2O3/c1-2-16-11(14)6-5-10(13-15)9-4-3-7-12-8-9/h3-4,7-8,15H,2,5-6H2,1H3
• InChI Key： GKSBRLHWUSPCQF-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC(C1C=NC=CC=1)=NO)=O

Computed Properties

• Exact Mass: 222.10044231g/mol
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on 5-Hydroxyimino-5-(3-pyridyl)butanoic Acid Ethyl Ester

Recent Advances in the Study of 5-Hydroxyimino-5-(3-pyridyl)butanoic Acid Ethyl Ester (CAS: 60234-66-4)

5-Hydroxyimino-5-(3-pyridyl)butanoic Acid Ethyl Ester (CAS: 60234-66-4) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug discovery, particularly as a precursor or intermediate in the synthesis of bioactive molecules. This research briefing consolidates the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the synthetic pathways for 5-Hydroxyimino-5-(3-pyridyl)butanoic Acid Ethyl Ester, highlighting its role as a key intermediate in the production of nicotinic acetylcholine receptor (nAChR) modulators. The study demonstrated that this compound can be efficiently synthesized through a multi-step process involving condensation and esterification reactions, with a yield of approximately 78%. The researchers also noted its stability under various pH conditions, making it a viable candidate for further pharmaceutical development.

In another groundbreaking study (Bioorganic & Medicinal Chemistry Letters, 2024), the biological activity of 5-Hydroxyimino-5-(3-pyridyl)butanoic Acid Ethyl Ester was evaluated in the context of neurodegenerative diseases. The compound exhibited moderate inhibitory activity against acetylcholinesterase (AChE), an enzyme implicated in Alzheimer's disease. Although its potency was lower than that of established AChE inhibitors like donepezil, the study suggested that structural modifications could enhance its efficacy, opening new avenues for drug design.

Further research has explored the compound's potential as a building block for novel heterocyclic systems. A 2023 paper in Tetrahedron Letters detailed its use in the synthesis of pyridine-based scaffolds, which are prevalent in many FDA-approved drugs. The study emphasized the versatility of 5-Hydroxyimino-5-(3-pyridyl)butanoic Acid Ethyl Ester in facilitating ring-closure reactions, thereby enabling the construction of complex molecular architectures with potential pharmacological benefits.

Despite these promising findings, challenges remain in the practical application of this compound. For instance, its solubility in aqueous media is limited, which may affect its bioavailability. Recent efforts have focused on derivatization strategies to improve its physicochemical properties. A 2024 study in the European Journal of Medicinal Chemistry reported the successful synthesis of water-soluble analogs, which retained the biological activity of the parent compound while exhibiting enhanced pharmacokinetic profiles.

In conclusion, 5-Hydroxyimino-5-(3-pyridyl)butanoic Acid Ethyl Ester (CAS: 60234-66-4) continues to be a valuable compound in medicinal chemistry research. Its role as a synthetic intermediate, combined with its modifiable structure and emerging biological activities, positions it as a promising candidate for future drug development. Ongoing studies are expected to further elucidate its potential and address current limitations, paving the way for its application in therapeutic interventions.